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Compound of Interest

D-Galactose-6-O-sulfate sodium
Compound Name: |
salt

Cat. No.: B12402404

Audience: Researchers, scientists, and drug development professionals.

Introduction

D-Galactose-6-O-sulfate sodium salt is a sulfated monosaccharide that serves as a valuable
tool in glycobiology and related fields. As a stable, water-soluble carbohydrate, it is utilized in a
variety of research applications, particularly in studies involving glycan-protein interactions. Its
presence in natural structures like carrageenan and keratin sulfate underscores its biological
relevance. In research settings, it is often used to investigate the role of sulfation in molecular
recognition events, such as the binding of selectins, and to probe the mechanisms of signaling
pathways where sulfated glycans are key components.

Applications

e Glycan-Protein Interaction Studies: D-Galactose-6-O-sulfate sodium salt can be used as a
ligand in binding assays to characterize the specificity and affinity of carbohydrate-binding
proteins (lectins), such as selectins, which are involved in cell adhesion and inflammatory
responses.

e Enzyme Assays: It can serve as a substrate or inhibitor in studies of sulfatases and other
enzymes involved in glycan metabolism.
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» Signaling Pathway Research: As sulfated glycans are known to modulate signaling
pathways, this compound can be used to investigate the effects of specific sulfation patterns
on cellular responses.

o Drug Development: In drug discovery, it can be used as a building block for the synthesis of
more complex carbohydrate-based therapeutics or as a competitive inhibitor in assays
designed to screen for drugs that target glycan-binding proteins.

Physicochemical and Solubility Data

The following table summarizes the key physicochemical properties and solubility information
for D-Galactose-6-O-sulfate sodium salt.

Property Value

CAS Number 125455-62-1

Molecular Formula CeH1:NaO»9S

Molecular Weight 282.20 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in water, slightly soluble in methanol.
Storage Temperature -20°C

Experimental Protocols

This protocol describes the preparation of a sterile aqueous stock solution of D-Galactose-6-O-
sulfate sodium salt.

Materials:
o D-Galactose-6-O-sulfate sodium salt powder
» High-purity, sterile water (e.g., cell culture grade, nuclease-free)

¢ Sterile conical tubes or vials
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» \ortex mixer

 Sterile syringe filter (0.22 pm)
o Sterile syringes

Procedure:

e Determine the Desired Concentration: Decide on the final concentration of the stock solution
(e.g., 10 mM, 50 mM).

e Weigh the Compound: Accurately weigh the required amount of D-Galactose-6-O-sulfate
sodium salt powder in a sterile microcentrifuge tube or a suitable container.

e Add Solvent: Add the appropriate volume of sterile, high-purity water to the powder.
¢ Dissolve the Compound:

o Cap the tube securely and vortex thoroughly for 1-2 minutes.

o Visually inspect the solution to ensure all the solid has dissolved.

o If dissolution is slow, gentle warming in a water bath (up to 50°C) can be applied. Mix
intermittently until the solid is fully dissolved. Do not overheat.

 Sterilization:
o Draw the solution into a sterile syringe.
o Attach a sterile 0.22 um syringe filter to the syringe.

o Filter the solution into a sterile storage tube. This step is crucial for applications in cell
culture.[1]

» Aliquoting and Storage:

o Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]

Preparation of Stock Solution

Weigh D-Galactose-6-O-sulfate
sodium salt powder

( Add sterile, high-purity water )

Vortex to dissolve
(gentle warming if necessary)

Filter-sterilize through a
0.22 pum syringe filter

(Aliquot and store at -20°C or -80°C)

Preparation of Working Solution

( Thaw a stock solution aliquot )

Dilute to the final concentration
in the appropriate buffer or medium

:

Use immediately in the experiment
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Caption: Workflow for the preparation of stock and working solutions of D-Galactose-6-O-
sulfate sodium salt.

Signaling Pathway Involvement

Sulfated glycans on the cell surface or in the extracellular matrix play a critical role in cell
signaling by acting as co-receptors or by directly binding to signaling molecules. The sulfate
groups often form essential parts of the binding epitopes for proteins such as growth factors,
cytokines, and morphogens. D-Galactose-6-O-sulfate is a component of larger glycans that can
participate in these interactions. For instance, 6-O-sulfation of galactose residues in structures
like sialyl Lewis X is crucial for their recognition by selectins, mediating cell adhesion in
processes like leukocyte trafficking during inflammation.

The diagram below illustrates the general principle of how a sulfated glycan can mediate a
cellular response by facilitating the interaction between a ligand (e.g., a growth factor) and its
receptor.
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Caption: Role of a sulfated glycan in mediating ligand-receptor binding and initiating a signaling
cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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